Cas no 1807217-45-3 (Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate)

• Product Name: Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate
• CAS No: 1807217-45-3
• MF: C₁₂H₉BrF₆O₂
• MW: 379.093084096909
• CID: 4976710
• Update Time: 2025-06-10

Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate

• Inchi： 1S/C12H9BrF6O2/c1-2-21-9(20)4-6-3-7(13)5-8(11(14,15)16)10(6)12(17,18)19/h3,5H,2,4H2,1H3
• InChI Key： HQYUSEUGNLMWGQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(C(F)(F)F)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate

Comprehensive Overview of Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate (CAS No. 1807217-45-3)

Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate (CAS No. 1807217-45-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated aromatic esters, which are known for their unique chemical properties and broad applicability. The presence of trifluoromethyl groups and a bromine substituent on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their exceptional stability, lipophilicity, and bioactivity. Researchers are particularly interested in Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate for its potential applications in drug discovery and material science. Its CAS number 1807217-45-3 is frequently searched in scientific databases, reflecting its growing importance in cutting-edge research. The compound's unique structure allows it to serve as a building block for more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

One of the most discussed topics in modern chemistry is the role of halogenated compounds in sustainable synthesis. Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate aligns with this trend, as its bromine atom facilitates selective cross-coupling reactions, a key technique in green chemistry. This property makes it a candidate for C-H activation and palladium-catalyzed reactions, which are widely used in the pharmaceutical industry to reduce waste and improve efficiency.

The compound's trifluoromethyl groups also contribute to its metabolic stability, a critical factor in drug design. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the behavior of molecules like CAS 1807217-45-3. Searches for "fluorinated phenylacetate derivatives" and "bromo-trifluoromethyl compounds" have increased, highlighting the compound's relevance in medicinal chemistry and material engineering.

Another area of interest is the compound's potential in agrochemical applications. Fluorinated compounds are often used in pesticides and herbicides due to their ability to resist degradation. Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate could play a role in developing next-generation crop protection agents, addressing global challenges such as food security and sustainable agriculture.

From a synthetic perspective, the compound's ester functionality offers versatility in further derivatization. Chemists can hydrolyze the ester to obtain the corresponding acid or reduce it to the alcohol, expanding its utility in multi-step synthesis. This flexibility is why CAS 1807217-45-3 is frequently cited in patents and academic publications.

In conclusion, Ethyl 2,3-bis(trifluoromethyl)-5-bromophenylacetate (CAS No. 1807217-45-3) is a compound of significant scientific and industrial interest. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring fluorine chemistry, drug development, and sustainable synthesis. As the scientific community continues to innovate, this compound is poised to remain at the forefront of advanced chemical research.